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Compound of Interest

Compound Name: N-(2,4-Dinitrophenyl)-DL-leucine

CAS No.: 10484-03-4

Cat. No.: B076913

Get Quote

Anwendungsleitfaden und Protokoll: Derivatisierung von Leucin mit Sanger-Reagenz (FDNB)

zur N-terminalen Analyse

Für: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung
Diese technische Anmerkung bietet ein detailliertes Protokoll für die Derivatisierung von Leucin

unter Verwendung von 1-Fluor-2,4-dinitrobenzol (FDNB), allgemein bekannt als Sanger-

Reagenz. Diese Methode ist ein klassischer und grundlegender Ansatz in der Proteinchemie

zur Identifizierung von N-terminalen Aminosäureresten. Wir erläutern die chemischen

Grundlagen, bieten eine schrittweise Anleitung und diskutieren kritische Parameter, um eine

zuverlässige und reproduzierbare Derivatisierung für nachgeschaltete Analysen wie die

Chromatographie zu gewährleisten.

Einleitung: Die Bedeutung der N-terminalen Analyse
Die Bestimmung der Aminosäuresequenz eines Proteins ist entscheidend für das Verständnis

seiner Struktur und Funktion. Die Identifizierung der N-terminalen Aminosäure ist der erste
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Schritt in dieser Sequenzierungsbemühung. Frederick Sanger leistete Pionierarbeit bei der

Proteinsequenzierung, indem er FDNB einsetzte, um die N-terminale Aminogruppe von Insulin

kovalent zu markieren.[1][2][3] Diese Markierung ermöglicht die Identifizierung der N-

terminalen Aminosäure nach der vollständigen sauren Hydrolyse des Proteins, da die

resultierende Dinitrophenyl (DNP)-Aminosäure stabil gegenüber der Hydrolyse ist.[3][4]

Die Reaktion beruht auf einer nukleophilen aromatischen Substitution, bei der die ungeladene

N-terminale α-Aminogruppe als Nukleophil agiert und das Fluoratom am FDNB-Molekül

verdrängt.[5][6] Diese Reaktion wird unter leicht alkalischen Bedingungen durchgeführt, um die

Deprotonierung der Aminogruppe zu erleichtern und ihre Nukleophilie zu erhöhen.[3][7]

Chemischer Mechanismus: Die Sanger-Reaktion
Die Derivatisierung von Leucin (oder einer anderen N-terminalen Aminosäure) mit FDNB

verläuft über einen Additions-Eliminierungs-Mechanismus.

Nukleophiler Angriff: Die deprotonierte α-Aminogruppe des Leucins greift das

elektronenarme Kohlenstoffatom des Benzolrings an, das an das Fluoratom gebunden ist.

Bildung eines Meisenheimer-Komplexes: Es bildet sich ein resonanzstabilisiertes Carbanion-

Intermediat (Meisenheimer-Komplex).

Eliminierung: Das Fluoratom wird als Fluoridion (ein guter Abgangsgruppe) eliminiert,

wodurch die Aromatizität des Rings wiederhergestellt wird und das stabile, gelb gefärbte

DNP-Leucin-Derivat entsteht.[3]

Abbildung 1: Chemische Reaktion von Leucin mit Sanger-Reagenz (FDNB).

Detailliertes Versuchsprotokoll
Dieses Protokoll beschreibt die Derivatisierung einer reinen Leucinprobe. Es kann als

Ausgangspunkt für die N-terminale Analyse von Peptiden oder Proteinen angepasst werden.

Benötigte Materialien und Reagenzien
L-Leucin

1-Fluor-2,4-dinitrobenzol (FDNB, Sanger-Reagenz)
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Natriumbicarbonat (NaHCO₃)

Ethanol (EtOH), absolut

Salzsäure (HCl), 6 M

Diethylether

Reaktionsgefäße (z. B. 1,5-ml-Mikrozentrifugenröhrchen)

Heizblock oder Wasserbad

Zentrifuge

Vakuumzentrifuge oder Stickstoffstrom-Verdampfer

pH-Meter oder pH-Indikatorpapier

Schritt-für-Schritt-Methodik
Schritt 1: Vorbereitung der Reaktionslösung

Leucin-Lösung: Lösen Sie eine bekannte Menge Leucin (z. B. 1–10 nmol) in 100 µl einer 0,1

M Natriumbicarbonatlösung.[4]

pH-Einstellung: Überprüfen Sie den pH-Wert der Lösung. Er sollte bei etwa 8,5 liegen.[4]

Dieser leicht alkalische pH-Wert ist entscheidend, da er die α-Aminogruppe deprotoniert und

sie zu einem besseren Nukleophil macht, ohne eine signifikante Hydrolyse der

Peptidbindungen (in einem Peptid-Sample) zu verursachen.[3][7]

FDNB-Lösung: Bereiten Sie eine 1%ige (w/v) Lösung von FDNB in Ethanol vor. Behandeln

Sie FDNB mit Vorsicht in einem Abzug, da es ein starkes Allergen ist.[8]

Schritt 2: Derivatisierungsreaktion

Zugabe des Reagenz: Geben Sie einen 5-fachen molaren Überschuss der FDNB-Lösung

zur Leucin-Lösung.[4] Ein Überschuss stellt sicher, dass die Reaktion vollständig abläuft.
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Inkubation: Mischen Sie die Lösung vorsichtig und inkubieren Sie sie bei 40 °C für 1–2

Stunden.[4] Während der Inkubation wird sich die Lösung blassgelb färben, was auf die

Bildung des DNP-Derivats hinweist.[4]

Schritt 3: Aufarbeitung und Extraktion (für Peptid-Proben)

Hinweis: Für eine reine Leucinprobe ist dieser Schritt vereinfacht. Bei der Arbeit mit Peptiden

ist dieser Schritt entscheidend, um überschüssiges Reagenz und nicht-derivatisierte

Aminosäuren nach der Hydrolyse zu entfernen.

Ansäuern: Nach der Inkubation säuern Sie die Lösung mit 6 M HCl auf einen pH-Wert von

~1 an. Dies führt zur Ausfällung des DNP-Peptids.

Zentrifugation: Zentrifugieren Sie die Mischung und verwerfen Sie den Überstand.

Waschen: Waschen Sie das Präzipitat dreimal mit Diethylether, um nicht umgesetztes FDNB

zu entfernen.[4] Der gelbe DNP-Aminosäurerest ist in Ether löslich, während die nicht-

derivatisierten Aminosäuren in der wässrigen sauren Phase verbleiben.[7]

Schritt 4: Hydrolyse (für Peptid-Proben)

Säurehydrolyse: Fügen Sie dem getrockneten DNP-Peptid-Präzipitat 200 µl 6 M HCl hinzu.

[4]

Versiegeln und Erhitzen: Versiegeln Sie das Röhrchen unter Vakuum und erhitzen Sie es bei

110 °C für 16–24 Stunden, um die Peptidbindungen vollständig zu hydrolysieren.[3][4] Das

DNP-Derivat der N-terminalen Aminosäure ist gegen diese saure Hydrolyse stabil.[3][4]

Schritt 5: Identifizierung des DNP-Leucins

Trocknen: Nach der Hydrolyse kühlen Sie das Röhrchen ab und verdampfen die HCl unter

einem Stickstoffstrom oder in einer Vakuumzentrifuge.[4]

Resuspendieren: Lösen Sie den getrockneten Rückstand in einem kleinen Volumen eines

geeigneten Lösungsmittels (z. B. 50 % Aceton oder Puffer für die Chromatographie).[4]
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Analyse: Identifizieren Sie das DNP-Leucin mittels Dünnschichtchromatographie (TLC) oder

Hochleistungsflüssigkeitschromatographie (HPLC), indem Sie seine Retentionszeit oder

seinen Migrationsabstand mit dem eines authentischen DNP-Leucin-Standards vergleichen.

[4] Die Detektion erfolgt typischerweise bei einer Wellenlänge von etwa 360 nm.[9]

Zusammenfassung der kritischen Parameter
Parameter Empfohlener Wert Begründung

pH-Wert 8,5 - 9,0

Maximiert die Nukleophilie der

α-Aminogruppe durch

Deprotonierung.[3][10]

Temperatur 40 °C

Bietet ausreichend Energie für

die Reaktion, ohne das Peptid

abzubauen.[4]

Reaktionszeit 1 - 2 Stunden

Gewährleistet den

vollständigen Ablauf der

Derivatisierung.[4][11]

FDNB-Konzentration 5-facher molarer Überschuss

Stellt sicher, dass alle N-

terminalen Gruppen reagieren.

[4]

Hydrolyse 6 M HCl, 110 °C, 16-24 h

Spaltet alle Peptidbindungen,

während die DNP-Aminosäure-

Bindung stabil bleibt.[3][4]

Fehlerbehebung und praktische Überlegungen
Seitenreaktionen: FDNB kann auch mit anderen nukleophilen Seitengruppen reagieren,

insbesondere mit der ε-Aminogruppe von Lysin.[7] Dies führt zur Bildung von ε-DNP-Lysin,

das ebenfalls identifiziert werden kann.

Stabilität: DNP-Aminosäuren sind lichtempfindlich. Führen Sie die Reaktion und

Handhabung nach Möglichkeit bei gedämpftem Licht durch.[11]

Unvollständige Hydrolyse: Eine unzureichende Hydrolysezeit oder -temperatur kann zu

DNP-Dipeptiden oder -Tripeptiden führen, was die Identifizierung erschwert.
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Zerstörung: Die Sanger-Methode ist destruktiv; das gesamte Peptid wird hydrolysiert, was

die weitere Sequenzierung derselben Probe verhindert.[5] Für die schrittweise

Sequenzierung ist der Edman-Abbau die bevorzugte Methode.[5]

Schlussfolgerung
Die Derivatisierung von Leucin und anderen Aminosäuren mit Sanger-Reagenz ist eine robuste

und historisch bedeutsame Methode zur Bestimmung von N-terminalen Resten. Obwohl

modernere Techniken wie der Edman-Abbau und die Massenspektrometrie für die De-novo-

Sequenzierung weit verbreitet sind, bleibt das Verständnis der Sanger-Chemie für

Proteinwissenschaftler von grundlegender Bedeutung. Die sorgfältige Kontrolle von pH,

Temperatur und Reaktionszeiten, wie in diesem Protokoll beschrieben, ist entscheidend für den

Erfolg der Analyse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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